Extracting Doppler broadening from laser-induced fluorescence (LIF) measurements is essential for determining species temperature in the plasma. The fluorescence signal is a convolution of many broadening effects of which Doppler broadening is the most significant, but several others contribute as well: collisional (pressure) broadening (particle-to-particle interactions), natural lifetime broadening, and power broadening. The process that extracts Doppler broadening is an ill-posed inverse problem. The regularization approach addresses the ill-posed problem to ensure a unique and stable solution with the best possible accuracy. This study reported the Xe II temperature by applying truncated singular value decomposition (TSVD) and Tikhonov regularization (zeroth, first and second-order) methods for deconvolution of Doppler broadening. Tikhonov first-order and TSVD employing the generalized cross-validation (GCV) method provide accurate reconstruction within 2.0%–8.0% of the actual measurements.

We present an analytical method to compute the wavenumbers and electric fields of the space-charge-wave eigenmodes supported by a two-stream electron beam, consisting of a solid inner cylindrical stream and a coaxial outer annular stream, both contained within a cylindrical metallic tunnel. We extend the analytical model developed by Ramo to the case of two streams. The method accounts for the interaction between the two streams with the presence of the beam-tunnel wall; it can be used to model the complex wavenumbers associated with the two-stream instability and the plasma frequency reduction effects in vacuum electronic amplifiers and other vacuum electronic devices.

In previous studies, the armature–rail sliding contact interface is usually considered to be an ideal slide in which both rails are parallel and symmetric. However, due to the influence of structural deformation of the barrel affected by boundary constraints and the manufacturing errors of rails and armature, it often leads to a variety of nonideal the armature–rail matching such as space curved or twisted rails, offset or deflected armature, and so on. This article focuses on the common vertical curved rail in electromagnetic railgun. By introducing centrifugal force effects and coupling electromagnetic force, the armature–rail contact pressure is analyzed theoretically. According to the 3-D finite-element simulation results, the effect of centrifugal force on sliding contact pressure should not be ignored. The effects of different curved radii, velocities, and densities of armature on the contact pressure are compared and analyzed. The influence law on the contact pressure is obtained, which provides a theoretical basis for the design of the railgun.

An integrated current-source high-frequency pulse excitation power supply with high power factor (PF), low total harmonic distortion (THD) of the input current, and high efficiency for dielectric barrier discharge (DBD) loads is proposed in this article. The proposed power supply consists of a current source unit and a bipolar pulse excitation voltage generation unit. The current source unit is used to generate a current source for the excitation voltage generation unit and achieve a high PF and a low current harmonic distortion in the ac side of the proposed power supply. By planning the modes of the excitation voltage generation unit, not only a bipolar pulse excitation voltage with high rising and falling rates on the DBD loads is generated, but also the soft-switching of all power switches is achieved. The experimental results show that not only a unity PF ( $>$ 0.99) and a low THD (< 10%) are achieved, but also a bipolar high-frequency (hundreds of kilohertz) pulse excitation voltage with high average rising and falling rates ( $7.227\times109$ V/s) for a DBD excimer lamp is generated. Finally, in comparison with different power supplies, the proposed power supply can not only fully take advantage of the potential of the DBD excimer lamp but also has many advantages of high efficiency (92%), integrated structure, and simple driver.

This article presents an advanced 3-D electromagnetic co-simulation approach developed using the CST software to evaluate the characteristics of a bipolar subnanosecond pulse forming system for application in the biomedical and defense domains. To the best of the authors’ knowledge, the simulation technique presented in this article, which integrates transient switching devices in the 3-D electromagnetic model of the bipolar subnanosecond pulse forming system, was not presented previously in the open literature. The design of the bipolar subnanosecond pulse forming system is based on a thorough analytical calculation with predictions verified using the 3-D numerical modeling to generate a voltage of up to 500 kV peak-to-peak amplitude with a duration of around 1.8 ns when connected to a $50~\Omega $ load. A good agreement between the experimental results and the CST predictions was obtained, providing the correctness of the proposed modeling technique. Future plans involve connecting the bipolar subnanosecond pulse forming system to an ultra-wideband (UWB) antenna.

In this article, we have employed an atmospheric pressure plasma jet (APPJ) system to produce graphene layers on polymeric substrates for large-area applications. Herein, the graphene layers are grown on four different polymers polyamide6 (PA-6), high-density polyethylene (HDPE), polypropylene (PP), and polyurethane (PU) using 200 W of 13.56-MHz RF power supply-induced APPJ with argon as primary gas in an open atmosphere. The formation of the graphene layers has been confirmed by Raman spectroscopy, X-ray diffraction (XRD), and field emission electron microscopy (FESEM). The optical emission spectra (OES) of the plasma plume have been taken to analyze the presence of active species. To ensure the thermal integrity of the polymers, thermal gravimetric analysis (TGA) has been done after the plasma treatment. Furthermore, the prepared samples have been tested to verify various properties of graphene, like hydrophobicity, electrical conductivity, bacteria detection, and antimicrobial properties. The hydrophobic nature of graphene has been tested by measuring the contact angle. The electrical conductivity has been measured using the four-probe method to find out the applicability of the graphene-coated substrates for flexible electronic applications. The electrochemical three-probe-based $I$ – $V$ characterization has been done for E. coli bacteria detection, and the antimicrobial activity of the prepared samples has also been analyzed.

A double sheath characteristics and virtual cathode formation in a plasma containing $q$ -nonextensive distributed electrons, thermally emitted or secondary emitted electrons from the cathode wall, and ions are studied numerically. The distribution of primary (plasma) electrons is taken to be nonextensive, as per Tsallis statistics. The electric field at the cathode, the ratio of ion to electron current density and the velocity of ions are evaluated and the results are compared with the case of electrons having Boltzmann distribution. The variation of the electric potential, space charge density, and sheath thickness are analyzed for the cases of different nonextensivity $q$ . The electric field at the cathode becomes zero at a lower value of electron beam current density, and hence the formation of the virtual cathode takes place earlier for the case of super-extensive distributed electrons as compared to that of the Boltzmann-distributed electrons. For super extensively distributed electrons, the electric potential drops slowly to a minimum, the velocity of positive ions increases inside the sheath, and an increase in the sheath thickness is observed.

This study presents a step-by-step design of 16 vanes hole and slot type high-power $S$ -band pulse magnetron of 5 MW peak power at an operating frequency of 2.998 ± 0.005 GHz. The eigen-mode solver finds the $\pi $ -mode and neighboring mode frequencies for unstrapping, single-ring, and double-ring strapping cases. The nature of the coupling and the circuit efficiency of the magnetron is estimated using the frequency domain solver quality factor analysis. The designed mechanical capacitive-type frequency tuner is used to tune the frequencies up to 21.7 MHz. According to the Hull-Hartree diagram, the applied electric and magnetic fields are found to be 57 kV and 1960 Gauss, respectively. The particle-in-cell (PIC) simulation confirms the output performance parameters like output power, anode current, and efficiency, which are found to be 5.136 MW, 140 A, and 64.36%, respectively. The thermal study is carried out under the ANSYS workbench to find the temperature-withstanding capability of the complete magnetron. The helix-shaped heater is designed to heat the cathode surface indirectly. The calculated and simulated temperatures of the heater are found in good agreement. The maximum temperatures on helix, cathode, and anode are 2235° C, 776° C, and 309° C, respectively, which are in a safe operating range.

In this article, a kind of electromagnetic coil catapult for life-saving projectile (LSP) is designed and developed for water rescue. We adopted the single-stage coil launcher scheme to save costs and improve reliability. Two launch modes, armature-load integrated launch (ALIL) and armature-load separated launch (ALSL), are compared by simulation. In the ALIL mode, LSP and armature are integrated together. The LSP will be decelerated due to the armature drag effect after being launched to the maximum speed. In the ALSL mode, the armature will separate from the LSP after reaching the maximum speed due to the electromagnetic drag force. The LSP will fly out of the catapult at peak speed due to inertia, which will improve the muzzle speed of the LSP compared with the ALIL. Further analysis shows that in the ALSL mode, reducing the initial power supply voltage, reducing the armature-load mass ratio, and increasing the number of coil turns are beneficial to the armature recovery. The armature recovery method can make the armature reusable. A set of electromagnetic catapult devices for LSP is developed. Finally, armature launch and LSP launch tests are carried out. It is proven that the simulation and test results are consistent. Under the full voltage state, the catapult can make the LSP obtain a muzzle speed of 52 m/s, and the throw distance exceeds 180 m. The armature can be recovered and reused. Experiments verify the feasibility of the electromagnetic catapult for LSP, which has good application value.

The quasi-neutral plasma layer around a hypersonic vehicle interferes with communication electromagnetic (EM) signals. Conventional communication methods cannot adapt to this special channel environment, and the communication link is always interrupted. The simulation of hypersonic plasma channels supports the study of adaptive communication methods, and the time consumption determines the efficiency of communication method evaluation. To reduce the time consumption of channel simulation, this article establishes the mapping relationship between the electron density distribution and the hypersonic plasma channel envelope and phase based on the EM wave propagation mechanism in plasma. The channel envelope and phase sequences can be directly obtained from the electron density change sequence, avoiding the time consumption caused by many numerical operations. The simulation results show that the proposed efficient simulation method is hundreds of times shorter than the EM calculation method under the same conditions and that the simulation error is less than 0.5% in most cases, which indicates that the proposed method can guarantee accuracy, greatly reduce the hypersonic plasma channel simulation time, and provide an efficient and accurate channel environment to support research on adaptive communication methods for hypersonic vehicles.